2-[3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methylphenyl)acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound belongs to a class of quinoline derivatives featuring a benzenesulfonyl group at position 3, a methoxy substituent at position 6, and an acetamide moiety linked to a 3-methylphenyl group. Its core structure is characterized by a 4-oxo-1,4-dihydroquinoline scaffold, which is known for diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties . The 3-methylphenyl acetamide tail contributes steric bulk and hydrophobicity, which could modulate receptor interactions .
Properties
IUPAC Name |
2-[3-(benzenesulfonyl)-6-methoxy-4-oxoquinolin-1-yl]-N-(3-methylphenyl)acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N2O5S/c1-17-7-6-8-18(13-17)26-24(28)16-27-15-23(33(30,31)20-9-4-3-5-10-20)25(29)21-14-19(32-2)11-12-22(21)27/h3-15H,16H2,1-2H3,(H,26,28) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JWYXZJJLCJXJAH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)OC)S(=O)(=O)C4=CC=CC=C4 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N2O5S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
The compound 2-[3-(benzenesulfonyl)-6-methoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-methylphenyl)acetamide is a synthetic derivative belonging to the class of quinoline-based compounds. This class has garnered significant attention due to its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This article reviews the biological activity of this specific compound, focusing on its synthesis, pharmacological effects, and potential therapeutic applications.
Synthesis
The synthesis of the target compound typically involves the reaction of benzenesulfonyl chlorides with appropriate amines followed by acetamide formation. The structural confirmation is usually performed using spectroscopic techniques such as NMR and mass spectrometry.
Antimicrobial Activity
Recent studies have highlighted the antimicrobial potential of quinoline derivatives. For example, compounds similar to the target structure have demonstrated significant activity against various bacterial strains.
| Compound | Microbial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| 4a | E. coli | 6.67 mg/mL |
| 4c | S. aureus | 6.63 mg/mL |
| 4h | C. albicans | 6.63 mg/mL |
In particular, compounds derived from benzenesulfonamides have shown potent activity against both Gram-positive and Gram-negative bacteria, indicating their potential as broad-spectrum antimicrobial agents .
Anti-inflammatory Activity
The anti-inflammatory effects of this compound class are often evaluated using in vivo models such as carrageenan-induced paw edema in rats. Compounds with similar structures have been reported to inhibit inflammation significantly.
| Time (h) | Inhibition (%) |
|---|---|
| 1 | 94.69 |
| 2 | 89.66 |
| 3 | 87.83 |
These results suggest that the target compound may exhibit comparable anti-inflammatory properties, potentially through the inhibition of cyclooxygenase enzymes (COX-1 and COX-2) which are crucial in the inflammatory pathway .
Antioxidant Activity
Quinoline derivatives have also been studied for their antioxidant properties. The ability to scavenge free radicals is crucial for preventing oxidative stress-related diseases. While specific data on the target compound's antioxidant activity is limited, related compounds have shown promising results in reducing oxidative damage in cellular models .
Case Study 1: Antimicrobial Evaluation
In a study evaluating a series of benzenesulfonamide derivatives, one compound exhibited an MIC of 6.72 mg/mL against E. coli, indicating strong antibacterial activity . This suggests that modifications to the sulfonamide group can enhance antimicrobial efficacy.
Case Study 2: Anti-inflammatory Mechanism
Another investigation focused on the anti-inflammatory mechanism of a similar quinoline derivative, which demonstrated significant inhibition of COX enzymes in vitro with IC50 values lower than those of traditional non-steroidal anti-inflammatory drugs (NSAIDs) like diclofenac . This finding supports the hypothesis that quinoline derivatives can serve as effective anti-inflammatory agents.
Molecular Docking Studies
Molecular docking studies have been employed to predict the binding affinity and interaction modes of quinoline derivatives with biological targets such as enzymes involved in inflammation and microbial resistance mechanisms. Such studies provide insights into how structural modifications can influence biological activity.
Comparison with Similar Compounds
Comparison with Similar Compounds
The structural analogs of this compound share the quinoline core but differ in substituents at positions 3, 6, and the acetamide side chain. Below is a comparative analysis based on available literature:
Table 1: Structural and Functional Comparison of Analogous Compounds
Key Findings from Structural Variations
Sulfonyl Group Modifications :
- The 4-chlorobenzenesulfonyl group in introduces a strong electron-withdrawing effect, which may enhance binding to targets requiring electron-deficient regions. However, this could reduce solubility compared to the unsubstituted benzenesulfonyl group in the target compound.
- The absence of halogens in the target compound’s sulfonyl group may favor metabolic stability over halogenated analogs, as halogens are prone to forming reactive metabolites .
Ethyl-substituted analogs (e.g., ) may exhibit increased membrane permeability but reduced solubility, limiting bioavailability in aqueous environments.
The 3-methoxyphenyl group in could enhance hydrogen bonding with target proteins, though its electron-donating methoxy group might reduce metabolic stability compared to the target’s methyl group.
Research Implications
- Synthetic Feasibility : The target compound’s lack of halogenation simplifies synthesis compared to chlorinated analogs like , reducing reliance on hazardous reagents.
- Biological Performance : Methoxy and methyl groups in the target compound may optimize pharmacokinetic profiles, though direct comparative bioactivity data are lacking in the provided evidence.
- Crystallographic Analysis : Structural determination of these analogs often employs SHELX software (e.g., SHELXL for refinement), ensuring high accuracy in bond-length and angle measurements .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
